Cas no 2550996-62-6 ((2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride)

• Product Name: (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride
• CAS No: 2550996-62-6
• MF: C₈H₁₀BrCl₂NO
• MW: 286.98109960556
• MDL: MFCD24428992
• CID: 5685258
• PubChem ID: 155819308
• Update Time: 2025-06-26

(2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride
• CS-0241919
• (2r)-2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride
• (2R)-2-Amino-2-(2-bromo-4-chlorophenyl)ethanol;hydrochloride
• 2550996-62-6
• EN300-24124115
• (R)-2-amino-2-(2-bromo-4-chlorophenyl)ethanol hydrochloride
• (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride

• MDL： MFCD24428992
• Inchi： 1S/C8H9BrClNO.ClH/c9-7-3-5(10)1-2-6(7)8(11)4-12;/h1-3,8,12H,4,11H2;1H/t8-;/m0./s1
• InChI Key： ISHMJUKTMMJTHX-QRPNPIFTSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](CO)N)Cl.Cl

Computed Properties

• Exact Mass: 284.93228g/mol
• Monoisotopic Mass: 284.93228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride

Introduction to (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride (CAS No. 2550996-62-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride, with the CAS number 2550996-62-6, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in academic and industrial research settings.

The molecular structure of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride consists of a chiral center at the 2-position of the ethyl chain, which contributes to its stereochemical specificity. The presence of both bromo and chloro substituents on the aromatic ring enhances its interactability with biological targets, making it a valuable scaffold for drug design. The hydrochloride salt form improves the compound's solubility and stability, facilitating its use in various experimental protocols.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural features of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride make it an attractive candidate for modulating key enzymatic pathways involved in these conditions. For instance, studies have suggested that analogs with similar scaffolds may interfere with tyrosine kinases, which are often overexpressed in cancer cells.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. Researchers have employed computational methods to predict how modifications at specific positions could enhance binding affinity and selectivity. These virtual screening approaches have identified several promising derivatives that show improved pharmacokinetic profiles. The chiral center in particular has been a focus of interest, as enantiomeric excess can significantly influence biological activity and toxicity.

The synthesis of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity. The process typically begins with the preparation of a chiral auxiliary-bound intermediate, followed by functional group interconversions that introduce the bromo and chloro substituents. Finally, salt formation with hydrochloric acid yields the desired product in high yield and purity.

Recent advances in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the atomic level. Additionally, computational modeling techniques like molecular dynamics simulations have been used to predict binding modes and energetics.

The pharmacological profile of (2R)-2-amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol hydrochloride is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For example, its structural similarity to known kinase inhibitors has prompted researchers to explore its potential as an anti-cancer agent. Preclinical studies are underway to assess its efficacy and safety profiles in vitro and in vivo models.

In conclusion, (CAS No. 2550996-62) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of stereochemical features and functional groups makes it an excellent candidate for further development as a therapeutic agent or research tool. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.